2,3,4-trifluoro-N-phenylbenzamide
Overview
Description
2,3,4-trifluoro-N-phenylbenzamide, also known as TFPB, is a chemical compound that has gained attention in the scientific community for its potential applications in various fields. TFPB is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 279.24 g/mol. In
Mechanism of Action
2,3,4-trifluoro-N-phenylbenzamide exerts its biological effects by modulating the activity of ion channels, particularly the transient receptor potential vanilloid 1 (TRPV1) channel. TRPV1 is a non-selective cation channel that is activated by various stimuli, including heat, capsaicin, and acid. 2,3,4-trifluoro-N-phenylbenzamide binds to the intracellular side of the TRPV1 channel and stabilizes its closed state, thereby reducing the influx of calcium ions into the cell. This mechanism of action has been implicated in the analgesic and anti-inflammatory effects of 2,3,4-trifluoro-N-phenylbenzamide.
Biochemical and Physiological Effects
2,3,4-trifluoro-N-phenylbenzamide has been shown to have a range of biochemical and physiological effects, including analgesic, anti-inflammatory, and antidiabetic effects. In animal models, 2,3,4-trifluoro-N-phenylbenzamide has been shown to reduce pain and inflammation in various conditions, including arthritis, neuropathic pain, and inflammatory bowel disease. 2,3,4-trifluoro-N-phenylbenzamide has also been shown to improve glucose tolerance and insulin sensitivity in diabetic animals.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2,3,4-trifluoro-N-phenylbenzamide is its high potency and selectivity for the TRPV1 channel. This makes it a useful tool for studying the role of TRPV1 in various biological processes. However, one limitation of 2,3,4-trifluoro-N-phenylbenzamide is its relatively low solubility in water, which can make it difficult to use in certain experimental settings. Additionally, 2,3,4-trifluoro-N-phenylbenzamide has been shown to have off-target effects on other ion channels, which can complicate the interpretation of experimental results.
Future Directions
There are several potential future directions for research on 2,3,4-trifluoro-N-phenylbenzamide. One area of interest is the development of 2,3,4-trifluoro-N-phenylbenzamide-based drugs for the treatment of various diseases, including cancer, diabetes, and neuropathic pain. Another area of interest is the development of new materials based on 2,3,4-trifluoro-N-phenylbenzamide, which could have unique properties such as high thermal stability or electrical conductivity. Additionally, further research is needed to fully understand the mechanism of action of 2,3,4-trifluoro-N-phenylbenzamide and its effects on other ion channels.
Scientific Research Applications
2,3,4-trifluoro-N-phenylbenzamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and materials science. In medicinal chemistry, 2,3,4-trifluoro-N-phenylbenzamide has been investigated as a potential drug candidate for the treatment of various diseases, including cancer, diabetes, and Alzheimer's disease. In neuroscience, 2,3,4-trifluoro-N-phenylbenzamide has been used as a tool to study the role of ion channels in neuronal function and as a potential treatment for epilepsy and neuropathic pain. In materials science, 2,3,4-trifluoro-N-phenylbenzamide has been explored for its potential use in the development of new materials with unique properties.
properties
IUPAC Name |
2,3,4-trifluoro-N-phenylbenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8F3NO/c14-10-7-6-9(11(15)12(10)16)13(18)17-8-4-2-1-3-5-8/h1-7H,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GLBANZHIZVQRGA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NC(=O)C2=C(C(=C(C=C2)F)F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8F3NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,3,4-trifluoro-N-phenylbenzamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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